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Compound of Interest |

Compound Name: 3-(Dimethylamino)propanamide
CAS No.: 20101-88-6
Cat. No.: B3188213

Get Quote

For researchers and professionals in drug development, a comprehensive understanding of the
safety and handling of all chemical reagents is paramount. This guide provides an in-depth look
at the safety data for 3-(Dimethylamino)propanamide, with a focus on ensuring safe
laboratory practices.

A critical point of clarification is the distinction between 3-(Dimethylamino)propanamide and a
similarly named compound, 3-Dimethylaminopropylamine. These are distinct chemical entities
with different structures, properties, and safety profiles. This guide will focus on the available
safety information for derivatives of 3-(Dimethylamino)propanamide.

Section 1: Chemical Identification and Properties

It is crucial to accurately identify the specific chemical being used. Multiple derivatives of 3-
(Dimethylamino)propanamide exist. A common variant found in chemical supplier databases
is 3-(dimethylamino)-N,N-dimethyl-propanamide.
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Property

Value

Source

Chemical Name

3-(dimethylamino)-N,N-

dimethyl-propanamide

[1](2]

3-(Dimethylamino)-N,N-

Synonyms dimethylpropionamide HE=)
CAS Number 17268-47-2 [1][2]114]
Molecular Formula C7H16N20 [11[4]
Molecular Weight 144.21 g/mol [1][3]I5]
Physical Form Liquid [2]

Another related compound is 3-(Dimethylamino)propanamide, with a different molecular

formula and CAS number.

Property

Value

Source

Chemical Name

3-(dimethylamino)propanamide

[6]

CAS Number 20101-88-6 [6]
Molecular Formula C5H12N20 [6]
Molecular Weight 116.16 g/mol [6]

Given the potential for ambiguity, it is imperative to cross-reference the CAS number on the
manufacturer's label and Safety Data Sheet (SDS) with the intended reagent.

Section 2: Hazard Identification and GHS

Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. For 3-(dimethylamino)-N,N-

dimethyl-propanamide (CAS 17268-47-2), the following GHS classifications have been

identified:
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e H302: Harmful if swallowed[2]
e H315: Causes skin irritation[2]
o H319: Causes serious eye irritation[2]

The corresponding GHS pictogram is the exclamation mark (GHS07).[2] The signal word for
this chemical is "Warning".[2]

For 3-(Dimethylamino)propanamide (CAS 20101-88-6), the GHS classifications are:

H302: Harmful if swallowed[6]

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

The following diagram illustrates the GHS hazard pictograms and their general meanings.

GHSO07: Exclamation Mark

Irritant (skin and eye)

Skin Sensitizer
Acute Toxicity (harmful)
Narcotic Effects

Respiratory Tract Irritant

Click to download full resolution via product page

Caption: GHS Pictogram for Irritants and other hazards.

Section 3: Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

Handling
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o Work in a well-ventilated area, preferably under a chemical fume hood.[1][7]
» Avoid contact with skin and eyes.[1][7]

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses or goggles,
chemical-resistant gloves, and a lab coat.[1]

e Do not eat, drink, or smoke when using this product.[8]

e Wash hands thoroughly after handling.[8][9][10]

Storage

o Store in a cool, dry, and well-ventilated area.[1]
o Keep containers tightly closed.[1]
» Store away from incompatible materials such as acids and strong oxidizing agents.[1][11][12]

e Some sources recommend refrigerated storage.[2] Always follow the manufacturer's specific
storage temperature recommendations.

The following workflow outlines the essential steps for safe handling of 3-
(Dimethylamino)propanamide.
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Start: Prepare to handle
3-(Dimethylamino)propanamide

Assess Hazards:
Review SDS and GHS pictograms

Don Appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

Prepare Workstation:
- Ensure fume hood is operational
- Verify availability of emergency equipment

:

Handle Chemical:
- Avoid inhalation, ingestion, and skin/eye contact

:

Cleanup and Waste Disposal:
- Decontaminate work surfaces
- Dispose of waste according to institutional protocols

:

Proper Storage:
- Tightly sealed container
- Cool, dry, well-ventilated area

Click to download full resolution via product page

Caption: Workflow for the safe handling of chemical reagents.
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Section 4: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][7][13]

 In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.[1][13]

 In case of eye contact: Rinse immediately and cautiously with plenty of water for at least 15
minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue
rinsing. Seek immediate medical attention.[1][7][13]

 If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][9][13]

Fire-Fighting Measures

While specific fire-fighting data for 3-(Dimethylamino)propanamide derivatives is limited in
the provided search results, general procedures for chemical fires should be followed.

» Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][14]

e Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[7][8]

Accidental Release Measures
e Ensure adequate ventilation and evacuate personnel from the area.[7]

» Remove all sources of ignition.[7]

o Wear appropriate personal protective equipment.[7]
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o Absorb the spill with an inert absorbent material (e.g., sand, earth) and place it in a suitable,
closed container for disposal.[7][15]

» Do not let the product enter drains.[16][17]

The decision-making process for responding to a chemical spill is illustrated in the diagram
below.
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Chemical Spill Detected

Assess the Situation:
- Identify the chemical
- Estimate the spill size
- Identify immediate hazards

Is it a major spill?

Are you trained and equipped
to handle the spill?

Evacuate the area and
notify emergency services

Contain the spill
using appropriate absorbents

l

Neutralize (if applicable)
and clean the affected area

l

Dispose of waste
in labeled, sealed containers

Report the incident
accordlng to institutional pollcy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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